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Compound of Interest

Compound Name: 3-Bromoisoquinoline

Cat. No.: B184082

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Bromoisoquinoline
(CAS No: 34784-02-6), a heterocyclic compound utilized in chemical synthesis and drug
discovery. Adherence to these guidelines is critical to ensure the safety of laboratory personnel
and the integrity of research.

Hazard Identification and Classification

3-Bromoisoquinoline is classified as a hazardous substance. The following table summarizes
its GHS classification and associated hazard statements.

Classification Hazard Statement GHS Pictograms

Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed GHSO07 (Exclamation Mark)
Skin Corrosion/Irritation o )
H315: Causes skin irritation GHSO07 (Exclamation Mark)
(Category 2)
Serious Eye Damage/Eye H318: Causes serious eye )
- GHSO05 (Corrosion)
Irritation (Category 1) damage

Specific target organ toxicity — ]
) H335: May cause respiratory )
Single exposure (Category 3), ritati GHSO07 (Exclamation Mark)
irritation
Respiratory system
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Signal Word: Danger[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromoisoquinoline is presented

below.

Property Value

CAS Number 34784-02-6[1][2]

Molecular Formula CoHeBrN[1][2]

Molecular Weight 208.05 g/mol [1][2]

Appearance Solid[2]

inChi 1S/C9H6BrN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-
6H[2]

SMILES BrC1=CC2=C(C=N1)C=CC=C2[2]

Exposure Controls and Personal Protection

Strict adherence to the use of personal protective equipment (PPE) is mandatory when
handling 3-Bromoisoquinoline.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemicalbook.com/msds/3-bromoisoquinoline.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.benchchem.com/product/b184082?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-bromoisoquinoline.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.chemicalbook.com/msds/3-bromoisoquinoline.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.chemicalbook.com/msds/3-bromoisoquinoline.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.sigmaaldrich.com/JP/ja/product/aldrich/797030
https://www.benchchem.com/product/b184082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Standard/Specificati

PPE Category Item Purpose
on

Eye and Face ) Protects against

] Safety Goggles ANSI Z87.1 compliant )

Protection chemical splashes.[3]
Provides full-face
protection during

) To be worn over )
Face Shield procedures with a

safety goggles

high risk of splashing.
[3]

Hand Protection

Chemical-Resistant

Gloves

Disposable nitrile
gloves are suitable for

short-term contact.

Prevents direct skin

contact.[3]

Body Protection

Laboratory Coat

Flame-resistant (e.qg.,
Nomex® or 100%

cotton)

Protects skin and
personal clothing from

contamination.[3]

Full-Length Pants

Covers the lower body
to prevent skin

exposure.[3]

Closed-Toe Shoes

Made of a non-porous

material

Protects feet from
spills and falling
objects.[3]

Respiratory Protection

NIOSH-approved

respirator

With appropriate
cartridges for organic
vapors and

particulates

Required when
handling outside of a
certified chemical
fume hood or when
engineering controls

are insufficient.[3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risks.

Handling:
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» All work with 3-Bromoisoquinoline should be conducted in a certified chemical fume hood.

[4]
e Avoid contact with skin, eyes, and clothing.[1]
¢ Avoid the formation of dust and aerosols.[1]
o Use only non-sparking tools.
e Wash hands thoroughly after handling.[4]
e Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store locked up.[4]

Incompatible materials include strong oxidizing agents.[1]

First Aid Measures

In the event of exposure, immediate medical attention is required.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[4]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediate medical

attention is required.[1][4]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][4]

Accidental Release and Firefighting Measures

Accidental Release:

Firefighting:

Evacuate personnel to a safe area.[1]

Avoid dust formation.[1]

Do not let the product enter drains.[1]

Wear appropriate personal protective equipment (see Section 3).[1]

Sweep up and shovel into a suitable, closed container for disposal.[4]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

e Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), and hydrogen

bromide gas.[1]
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» Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Experimental Protocol: Synthesis of 3-
Bromoisoquinoline (with Safety Emphasis)

The following protocol is based on a literature procedure and incorporates critical safety

measures.
Materials and Equipment:
 Isoquinoline

e N-bromosuccinimide (NBS)

e Acetic acid

e Round-bottom flask

» Reflux condenser

e Heating mantle

» Stir plate and stir bar

e Chemical fume hood

e Appropriate PPE (see Section 3)
Procedure:

o Preparation: Set up the reaction apparatus within a certified chemical fume hood. Ensure all
glassware is dry. Don appropriate PPE, including a lab coat, safety goggles, and chemical-
resistant gloves.

» Reaction Setup: In a round-bottom flask, dissolve isoquinoline in acetic acid with stirring.
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» Addition of Reagent: Slowly add N-bromosuccinimide (NBS) to the stirred solution at room
temperature.

e Reaction: Heat the reaction mixture to 100°C and maintain this temperature overnight.

o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Concentrate the mixture under reduced pressure to remove the solvent.

 Purification: The crude product can be purified by column chromatography.

» Waste Disposal: Dispose of all chemical waste in appropriately labeled hazardous waste
containers.[3]

Visualizations
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General Laboratory Workflow for Handling 3-Bromoisoquinoline
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Caption: A generalized workflow for safely handling hazardous chemicals like 3-
Bromoisoquinoline in a laboratory setting.

Inhibition of COX-2 Pathway by 3-Bromoisoquinoline Derivative

3-Bromoisoquinoline

Arachidonic Acid o
Derivative

/

/
/ .
s Inhibits

/
/

COX-2 Enzyme

Prostaglandins

Inflammation & Pain

Click to download full resolution via product page

Caption: A simplified diagram illustrating the potential mechanism of action for the anti-
inflammatory and analgesic effects of 3-Bromoisoquinoline derivatives through the inhibition
of the COX-2 enzyme.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromoisoquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184082#safety-and-handling-of-3-bromoisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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